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Compound of Interest

Compound Name: Ethyl linoleate-13C18

Cat. No.: B3026068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Ethyl Linoleate-

¹³C₁₈ in common organic solvents. Given that the isotopic labeling with ¹³C is unlikely to

significantly alter the physicochemical properties, the solubility data for the unlabeled ethyl

linoleate is presented as a reliable surrogate. This document is intended to be a valuable

resource for researchers in drug development and other scientific fields who utilize Ethyl

Linoleate-¹³C₁₈.

Core Data Presentation: Solubility Profile
The solubility of ethyl linoleate has been reported in several key organic solvents. The following

table summarizes the available quantitative data, providing a clear comparison for experimental

design.
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Organic Solvent Reported Solubility

Dimethyl Sulfoxide (DMSO)
~100 mg/mL[1][2], >100 mg/mL[3], 50 mg/mL

(Sonication may be required)[4]

Ethanol ~100 mg/mL[1], >100 mg/mL[3]

Dimethylformamide (DMF) ~100 mg/mL[1], >100 mg/mL[3], Miscible[5][6]

Chloroform Slightly soluble[7][8]

Ethyl Acetate Slightly soluble[7][8]

It is important to note that some sources indicate that for DMSO, the use of ultrasonic agitation

may be necessary to achieve higher concentrations[2]. Additionally, it is highlighted that

hygroscopic DMSO can significantly impact the solubility of the product, and therefore, the use

of newly opened DMSO is recommended[2].

Experimental Protocols
Detailed experimental protocols for determining the solubility of Ethyl Linoleate-¹³C₁₈ were not

explicitly available in the reviewed literature. However, a general methodology for solvent

exchange is provided by a supplier. To change the solvent from the supplied ethanol solution,

the ethanol can be evaporated under a gentle stream of nitrogen, followed by the immediate

addition of the desired solvent[1]. Standard laboratory procedures for determining solubility,

such as the shake-flask method or nephelometry, would be appropriate for generating precise

solubility data for specific applications.

Biological Signaling Pathways
Ethyl linoleate has been shown to modulate several key signaling pathways, making it a

compound of interest in various research areas, including inflammation and melanogenesis.

Notably, it has been reported to inhibit the Akt/GSK3β/β-catenin signaling pathway and the

activation of NF-κB[2]. It also induces the expression of Heme Oxygenase-1 (HO-1), which has

anti-inflammatory effects[2].

Below is a diagram illustrating the inhibitory effect of Ethyl Linoleate on the Akt/GSK3β/β-

catenin signaling pathway.
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Caption: Ethyl Linoleate's inhibition of the Akt signaling pathway.

This guide serves as a foundational resource for the use of Ethyl Linoleate-¹³C₁₈ in a laboratory

setting. For critical applications, it is recommended to experimentally verify the solubility in the

specific solvent and conditions being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.atamanchemicals.com/ethyl-linoleate_u25774/
https://www.benchchem.com/product/b3026068#solubility-of-ethyl-linoleate-13c18-in-organic-solvents
https://www.benchchem.com/product/b3026068#solubility-of-ethyl-linoleate-13c18-in-organic-solvents
https://www.benchchem.com/product/b3026068#solubility-of-ethyl-linoleate-13c18-in-organic-solvents
https://www.benchchem.com/product/b3026068#solubility-of-ethyl-linoleate-13c18-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026068?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

